Cas no 2680746-41-0 (benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate)

• Product Name: benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate
• CAS No: 2680746-41-0
• MF: C₁₇H₁₈ClNO₃
• MW: 319.782723903656
• CID: 5634734
• PubChem ID: 165930595
• Update Time: 2025-06-11

benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680746-41-0
• EN300-28293800
• benzyl N-[1-(5-chloro-2-hydroxy-4-methylphenyl)ethyl]carbamate
• benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate

• Inchi： 1S/C17H18ClNO3/c1-11-8-16(20)14(9-15(11)18)12(2)19-17(21)22-10-13-6-4-3-5-7-13/h3-9,12,20H,10H2,1-2H3,(H,19,21)
• InChI Key： BNXGUGCNUVRJDG-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C=1)C(C)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 319.0975211g/mol
• Monoisotopic Mass: 319.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate

Benzyl N-1-(5-Chloro-2-Hydroxy-4-Methylphenyl)ethylcarbamate (CAS No. 2680746-41-0): An Overview of Its Properties and Applications

Benzyl N-1-(5-Chloro-2-hydroxy-4-methylphenyl)ethylcarbamate (CAS No. 2680746-41-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate.

The molecular structure of benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate is composed of a benzyl group attached to an N-substituted carbamate moiety. The presence of a 5-chloro-2-hydroxy-4-methylphenyl substituent imparts unique chemical and biological properties to the molecule. The hydroxyl group and the chloro substituent are key functional groups that contribute to the compound's reactivity and potential biological activity.

In terms of chemical synthesis, benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate can be synthesized through a multi-step process involving the reaction of 5-chloro-2-hydroxy-4-methylacetophenone with benzyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds via an intermediate carbamate formation, followed by further functional group manipulations to achieve the desired product. The synthesis route is well-documented in the literature and has been optimized to improve yield and purity.

Recent studies have focused on the biological activity of benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and potentially offering therapeutic benefits.

Another area of interest is the use of benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate as a lead compound for drug discovery. Its structural features make it an attractive candidate for modification and optimization to enhance its pharmacological properties. For example, researchers have explored the introduction of additional functional groups or modifications to the benzyl moiety to improve solubility, stability, and bioavailability. These efforts have led to the development of several analogs with enhanced therapeutic potential.

The safety profile of benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate is also an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that the compound exhibits low toxicity and good safety margins in animal models. However, further investigations are necessary to fully evaluate its safety in humans, particularly in terms of long-term effects and potential interactions with other drugs.

In conclusion, benzyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate (CAS No. 2680746-41-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable candidate for further exploration and development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and medical treatments.